Cas no 105558-73-4 (3-Thiophenecarbonitrile,2-amino-4-hydroxy-5-methyl-)

• Product Name: 3-Thiophenecarbonitrile,2-amino-4-hydroxy-5-methyl-
• CAS No: 105558-73-4
• MF: C₆H₆N₂OS
• MW: 154.189639568329
• CID: 126767
• PubChem ID: 13742381
• Update Time: 2025-04-18

3-Thiophenecarbonitrile,2-amino-4-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,2-amino-4-hydroxy-5-methyl-
• SCHEMBL9486405
• 3-Thiophenecarbonitrile, 2-amino-4-hydroxy-5-methyl-
• 2-Amino-4-hydroxy-5-methylthiophene-3-carbonitrile
• 105558-73-4

• Inchi： 1S/C6H6N2OS/c1-3-5(9)4(2-7)6(8)10-3/h9H,8H2,1H3
• InChI Key： XRLLUTKXSRDOAX-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(=C1C)O)N

Computed Properties

• Exact Mass: 154.02018
• Monoisotopic Mass: 154.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 70.04